Cas no 2228183-96-6 (2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline
• CAS No: 2228183-96-6
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5998982
• PubChem ID: 165612577
• Update Time: 2025-06-20

2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline
• 2228183-96-6
• EN300-1757952

• Inchi： 1S/C11H15FN2/c1-14(2)11-4-3-8(12)7-9(11)10-5-6-13-10/h3-4,7,10,13H,5-6H2,1-2H3
• InChI Key： WUBUIJSTVAIMLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CCN1)N(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline

Introduction to 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline (CAS No: 2228183-96-6)

2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No) 2228183-96-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a fluorinated aromatic ring connected to an azetidine moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both fluorine and dimethylamino substituents enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The structural framework of 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline consists of a benzene ring substituted at the 4-position with a fluorine atom. This fluorine substitution is strategically positioned to modulate electronic and steric properties, which are critical for binding affinity and metabolic stability. The azetidine ring, a five-membered heterocycle containing nitrogen, introduces conformational flexibility and potential interactions with biological targets. Additionally, the N,N-dimethylamino group enhances basicity, facilitating interactions with acidic pharmacophores in biological systems.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of molecules with novel scaffolds to overcome resistance mechanisms and improve therapeutic efficacy. The combination of an azetidine core with a fluorinated aromatic system in 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline aligns with this trend. Such structures have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable substituent in drug design.

Recent studies have highlighted the importance of fluorinated anilines in medicinal chemistry. These compounds often demonstrate improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom can influence both lipophilicity and polarizability, optimizing solubility and membrane permeability. Furthermore, the azetidine ring has been explored as a bioisostere for other heterocycles, such as piperazine or morpholine, offering similar biological properties with distinct advantages in terms of synthesis and selectivity.

The synthesis of 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key steps typically include halogenation of the aromatic ring followed by nucleophilic substitution with an azetidine derivative. The introduction of the dimethylamino group is often achieved through reductive amination or direct alkylation reactions. These synthetic strategies underscore the compound's accessibility for further derivatization and optimization.

From a computational chemistry perspective, 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline has been subjected to molecular modeling studies to elucidate its binding interactions with potential target proteins. These studies suggest that the compound can effectively engage with both hydrophobic and polar residues within active sites. The fluorine atom is predicted to form favorable interactions with hydrophobic pockets, while the azetidine ring adopts conformations that maximize contact with key amino acid residues. The dimethylamino group is positioned for hydrogen bonding or ionic interactions depending on the target protein.

In preclinical research, 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline has shown promise in several therapeutic areas. Anticancer studies have demonstrated its ability to inhibit proliferation in various cell lines by interfering with key signaling pathways. Additionally, its anti-inflammatory properties have been explored through in vitro assays targeting cytokine production and enzymatic activity. These preliminary findings warrant further investigation into its mechanism of action and potential clinical applications.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. In 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline, the fluorine atom contributes to improved bioavailability by modulating lipophilicity and reducing metabolic degradation. This characteristic is particularly relevant in oral formulations where first-pass metabolism can significantly reduce drug efficacy. Furthermore, fluorine atoms can increase binding enthalpy by enhancing hydrophobic interactions with lipid regions of target proteins.

The azetidine ring itself offers unique advantages in drug design due to its conformational flexibility and ability to mimic more complex heterocycles like piperazine or indole derivatives. This flexibility allows 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline to adopt multiple binding poses within active sites, increasing the likelihood of productive interactions with biological targets. Additionally, azetidine derivatives are generally well-tolerated by living systems due to their structural similarity to endogenous molecules.

Future directions for research on 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline include structure-based drug design optimizations aimed at improving potency and selectivity. Computational methods such as molecular dynamics simulations and quantum mechanical calculations will play a crucial role in guiding these efforts by providing detailed insights into molecular interactions at an atomic level. Furthermore, high-throughput screening campaigns can be employed to identify derivatives with enhanced pharmacological profiles.

The integration of machine learning techniques into drug discovery pipelines has accelerated the identification of promising candidates like 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline. By leveraging large datasets of chemical structures and biological activities, predictive models can rank compounds based on their likelihood of success in preclinical and clinical trials. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion, 2-(azetidin-2-yl)-4-fluoro-N,N-dimethylaniline (CAS No: 2228183-96-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of a fluorinated aromatic system and an azetidine moiety positions it as a valuable scaffold for further development in pharmaceutical chemistry. With ongoing research focusing on optimizing its pharmacological properties, this compound holds significant promise for addressing unmet medical needs across multiple therapeutic areas.